Cas no 1356931-03-7 (Biocytin-L-proline)

• Product Name: Biocytin-L-proline
• CAS No: 1356931-03-7
• MF: C₂₁H₃₅N₅O₅S
• MW: 469.598103761673
• CID: 1060792
• PubChem ID: 29973886
• Update Time: 2025-08-03

Biocytin-L-proline Chemical and Physical Properties

Names and Identifiers

• Biocytin-L-proline
• (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-[[(2R)-pyrrolidine-2-carbonyl]amino]hexanoic acid
• 1356931-03-7
• DTXSID10652473
• D-Prolyl-N~6~-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine

• Inchi： 1S/C21H35N5O5S/c27-17(9-2-1-8-16-18-15(12-32-16)25-21(31)26-18)23-10-4-3-6-14(20(29)30)24-19(28)13-7-5-11-22-13/h13-16,18,22H,1-12H2,(H,23,27)(H,24,28)(H,29,30)(H2,25,26,31)/t13-,14+,15+,16+,18+/m1/s1
• InChI Key： WRNBERKLWAYKKP-IMPIEMTGSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@@H](C(=O)O)NC([C@H]1CCCN1)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 469.23600
• Monoisotopic Mass: 469.23589041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Melting Point: 125-130°C
• PSA: 184.43000
• LogP: 2.29830

Additional information on Biocytin-L-proline

Introduction to Biocytin-L-proline (CAS No. 1356931-03-7)

Biocytin-L-proline, identified by the Chemical Abstracts Service Number (CAS No.) 1356931-03-7, is a specialized compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, a derivative of biocytin, combines the unique properties of biocytin with the structural benefits of L-proline, making it a versatile tool in various scientific applications.

The molecular structure of Biocytin-L-proline incorporates the essential features of biocytin, which is a water-soluble proteinogenic amino acid analog. Biocytin is known for its strong affinity to biotin and its role in various biological processes, including enzyme catalysis and cell signaling. The addition of L-proline to this framework enhances its stability and bioavailability, making it an attractive candidate for use in both laboratory research and potential therapeutic applications.

In recent years, Biocytin-L-proline has been explored for its potential in drug delivery systems. Its ability to form stable complexes with other molecules has opened new avenues in targeted therapy. Researchers have been particularly interested in its application in delivering anti-cancer agents, where its targeted binding properties could enhance the efficacy of treatments while minimizing side effects.

The compound's unique chemical properties also make it valuable in diagnostic assays. Its high affinity for biotin allows it to be used as a probe in various biochemical assays, enabling precise detection and quantification of biotin-containing molecules. This has significant implications in clinical diagnostics, where early and accurate detection of biomarkers is crucial for effective disease management.

Furthermore, Biocytin-L-proline has shown promise in regenerative medicine. Studies have indicated that it can promote cell proliferation and differentiation, making it a potential candidate for tissue engineering applications. Its ability to stimulate cellular activity without causing toxicity positions it as a promising agent in the development of new regenerative therapies.

The synthesis of Biocytin-L-proline (CAS No. 1356931-03-7) involves advanced chemical methodologies that ensure high purity and yield. The process typically involves the condensation of biocytin with L-proline under controlled conditions, followed by purification steps to isolate the desired product. These synthetic techniques are critical in ensuring that the final product meets the stringent requirements for use in sensitive biological applications.

Evaluation of Biocytin-L-proline's efficacy and safety has been a focal point of recent research. Preclinical studies have demonstrated its potential as a therapeutic agent, particularly in conditions where protein binding and targeted delivery are essential. These studies have provided valuable insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion.

The future prospects of Biocytin-L-proline are vast and multifaceted. Ongoing research is exploring its role in neurodegenerative diseases, where its ability to cross the blood-brain barrier could be leveraged for targeted treatments. Additionally, its potential use in gene therapy vectors is being investigated, offering new hope for treating genetic disorders.

In conclusion, Biocytin-L-proline (CAS No. 1356931-03-7) represents a significant advancement in biochemical research and pharmaceutical development. Its unique properties and versatile applications make it a compound of great interest to scientists and researchers worldwide. As further studies continue to uncover its potential benefits, it is poised to play a crucial role in the next generation of therapeutic interventions.